(Methyldisulfanyl)cyclohexane
Description
(Methyldisulfanyl)cyclohexane (CAS: 10074-84-7) is an alicyclic disulfide compound characterized by a cyclohexane ring substituted with a methyl group and a disulfanyl (-S-S-) moiety. Its molecular formula is inferred as C₇H₁₄S₂, with a molecular weight of 162.31 g/mol. Structurally, it is related to dicyclohexyl disulfide (CAS: 2550-40-5) but differs by the presence of a methyl group, which influences its physicochemical and biological properties .
Synthesis of such compounds typically involves thiol-disulfide exchange reactions or oxidative coupling of thiols. Characterization methods include FTIR (to identify S-S stretching vibrations near 500 cm⁻¹) and NMR (to confirm cyclohexane ring conformation and methyl group positioning) .
Properties
CAS No. |
10074-84-7 |
|---|---|
Molecular Formula |
C7H14S2 |
Molecular Weight |
162.3 g/mol |
IUPAC Name |
(methyldisulfanyl)cyclohexane |
InChI |
InChI=1S/C7H14S2/c1-8-9-7-5-3-2-4-6-7/h7H,2-6H2,1H3 |
InChI Key |
DRUIOTLNISWLKN-UHFFFAOYSA-N |
Canonical SMILES |
CSSC1CCCCC1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogs and Substitution Effects
The table below compares (Methyldisulfanyl)cyclohexane with key analogs:
Key Observations :
- Alkyl Chain Length : Longer alkyl chains (e.g., tetradecyl in 1,2-dithiane derivatives) increase lipophilicity and reduce aqueous solubility, impacting bioavailability .
- Ring Size : Replacing the cyclohexane ring with a 4-membered ring in spiro compounds alters chromatographic mobility (RM₀) and log kw values, suggesting conformational rigidity affects partitioning .
Physicochemical Properties
Lipophilicity and Solubility
- (Methyldisulfanyl)cyclohexane : Predicted logP ~2.5 (moderate lipophilicity), making it suitable for membrane penetration but less so than longer-chain analogs .
- Cyclohexane vs. Polar Solvents: Cyclohexane-based compounds are typically non-polar, but the disulfanyl group introduces slight polarity. In extraction processes, cyclohexane:butyl acetate mixtures outperform pure cyclohexane in isolating polar compounds (e.g., oxygenated classes up to O9), suggesting (Methyldisulfanyl)cyclohexane may exhibit intermediate polarity .
Stability and Reactivity
- Hydrolysis : Acid hydrolysis of cyclohexane extracts can reduce bioactivity due to disulfide bond cleavage, as seen in reduced α-amylase inhibition after hydrolysis .
- Catalytic Interactions : Methyl groups in alicyclic compounds enhance catalytic efficiency in oxidation reactions (e.g., methylated oxidovanadium(IV) compounds increase cyclohexane oxidation yields with HCl) .
Biodegradability and Environmental Impact
- Alicyclic Hydrocarbons : Cyclohexane and its methyl/ethyl-substituted analogs degrade rapidly under sulfate-amended conditions, but dimethyl isomers show slower rates due to steric hindrance . (Methyldisulfanyl)cyclohexane’s methyl group may slightly impede microbial degradation compared to unsubstituted dicyclohexyl disulfide.
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